Cas no 539834-16-7 ((1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo2.2.1heptane)

• Product Name: (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo2.2.1heptane
• CAS No: 539834-16-7
• MF: C₃₇H₅₄N₂O₂
• MW: 558.836870670319
• MDL: MFCD08276290
• CID: 939435
• PubChem ID: 87557982
• Update Time: 2025-05-21

(1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane
• 2,2'-[(1S,2S,4S,5S)-Bicyclo[2.2.1]heptane-2,5-diylbis(nitrilomethyl)]bis(4,6-di-tert-butylphenol)
• (1R,2R,4R,5R)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane
• 6,6'-(((1R,2R,4R,5R)-Bicyclo[2.2.1]heptane-2,5-diylbis(azanylylidene))bis(methanylylidene))bis(2,4-di-tert-butylphenol)
• TRA0012609
• B2652
• B2653
• N,N'-(Bicyclo[2.2.1]heptane-2,5-diyl)bis(3,5-di-tert-butyl-2-hydroxybenzenemethaneimine)
• 2,2'-[
• AS-74210
• D88946
• 2,4-ditert-butyl-6-[[(1S,2S,4S,5S)-5-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]-2-bicyclo[2.2.1]heptanyl]iminomethyl]phenol
• 2,4-di-tert-butyl-6-[(E)-{[(1S,2S,4S,5S)-5-[(E)-[(3,5-di-tert-butyl-2-hydroxyphenyl)methylidene]amino]bicyclo[2.2.1]heptan-2-yl]imino}methyl]phenol
• 539834-16-7
• 6,6'-((1E,1'E)-((1S,2S,4S,5S)-Bicyclo[2.2.1]heptane-2,5-diylbis(azanylylidene))bis(methanylylidene))bis(2,4-di-tert-butylphenol)
• AKOS015837807
• (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo2.2.1heptane

• MDL： MFCD08276290
• Inchi： 1S/C37H54N2O2/c1-34(2,3)26-14-24(32(40)28(18-26)36(7,8)9)20-38-30-16-23-13-22(30)17-31(23)39-21-25-15-27(35(4,5)6)19-29(33(25)41)37(10,11)12/h14-15,18-23,30-31,40-41H,13,16-17H2,1-12H3/b38-20+,39-21+/t22-,23-,30-,31-/m0/s1
• InChI Key： WDMYJUKMBXUTIA-JIHYBRCDSA-N
• SMILES： OC1C(=CC(C(C)(C)C)=CC=1/C=N/[C@H]1C[C@H]2[C@H](C[C@@H]1C2)/N=C/C1C=C(C=C(C(C)(C)C)C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 558.41852897g/mol
• Monoisotopic Mass: 558.41852897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 9.9

Experimental Properties

• Color/Form: Light yellow yellow crystal powder
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 254°C
• Solubility: Insuluble (1.5E-5 g/L) (25 ºC),

Additional information on (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo2.2.1heptane

Research Briefing on (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane (CAS: 539834-16-7)

The compound (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane (CAS: 539834-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the compound's role as a chiral Schiff base ligand, which exhibits remarkable stability and selectivity in metal coordination. Its bicyclo[2.2.1]heptane backbone, combined with the sterically hindered 3,5-di-tert-butyl-2-hydroxybenzylidene groups, confers exceptional rigidity and stereochemical control, making it a promising candidate for asymmetric catalysis and enantioselective synthesis.

In the context of medicinal chemistry, preliminary investigations suggest that this compound may possess antioxidant and anti-inflammatory properties, attributed to the phenolic hydroxyl groups in its structure. Researchers are exploring its potential as a scaffold for designing novel therapeutics targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

One of the most notable advancements in the study of this compound is its application in the development of metal-based therapeutics. Recent publications have demonstrated its efficacy as a ligand for transition metals like copper and zinc, forming complexes with potential anticancer activity. These metal complexes exhibit selective cytotoxicity towards cancer cells while sparing normal cells, a property that is highly desirable in oncology drug development.

The synthesis of (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane has been optimized in recent years, with researchers achieving higher yields and improved purity through innovative catalytic methods. The use of environmentally benign solvents and catalysts has also been reported, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the large-scale production and formulation of this compound for clinical applications. Current research is focused on addressing these issues, with particular attention to improving its solubility and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into practical therapeutic solutions.

In conclusion, (1S,2S,4S,5S)-2,5-Bis(3,5-di-tert-butyl-2-hydroxybenzylideneamino)bicyclo[2.2.1]heptane represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research, with potential applications ranging from asymmetric catalysis to innovative therapeutics. Future studies will likely focus on elucidating its mechanism of action and expanding its utility in medicinal chemistry.